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Compound of Interest

Compound Name: 2-Chloro-5-methoxyquinoline
CAS No.: 160893-07-2
Cat. No.: B1599733
. J

2-Chloro-5-methoxyquinoline is a substituted quinoline derivative that serves as a critical
building block in medicinal chemistry and pharmaceutical research. Its utility lies in its versatile
chemical structure, which allows for further functionalization to create a diverse array of
complex molecules. Specifically, it is a key intermediate in the synthesis of various bioactive
compounds, including those with potential applications as kinase inhibitors, anti-cancer agents,
and anti-inflammatory drugs. Given its role in the early stages of drug discovery and
development, a reliable and well-characterized supply of 2-Chloro-5-methoxyquinoline is
paramount for researchers. This guide provides a comprehensive overview of the commercial
supplier landscape, outlines critical parameters for supplier evaluation, and offers a systematic
approach to sourcing this essential chemical intermediate.

The Commercial Supplier Landscape: A Multi-tiered
Market

The commercial availability of 2-Chloro-5-methoxyquinoline is robust, with a variety of
suppliers catering to different scales and quality requirements. These suppliers can be broadly
categorized into three main tiers:

o Large-Scale Chemical Manufacturers: These are multinational corporations that synthesize a
vast portfolio of chemicals, often at bulk scale. While they may not always be the primary
point of contact for small-scale research quantities, they are often the original source of the
material distributed by other suppliers.
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o Specialty and Niche Chemical Suppliers: This is the most common source for research and
development quantities (milligrams to kilograms). These companies, such as Combi-Blocks,
Ambeed, and BLD Pharmatech, focus on providing a wide range of unique and specialized
building blocks for medicinal chemistry. They typically offer detailed analytical data and cater
to the specific needs of research scientists.

» Chemical Marketplaces and Aggregators: Platforms like eMolecules and ChemScence do
not manufacture chemicals themselves but provide a searchable database of products from
numerous suppliers. These platforms are invaluable for comparing prices, available
guantities, and lead times from a wide range of vendors in a single interface.

Key Evaluation Criteria for Supplier Selection

The selection of a suitable supplier for 2-Chloro-5-methoxyquinoline should be guided by a
thorough evaluation of several key factors that directly impact experimental success and
project timelines.

Table 1: Critical Parameters for Supplier and Product Evaluation
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Parameter

Importance in R&D Key Indicators to Assess

Purity & Characterization

>97% purity is a common
standard. Look for suppliers
providing detailed Certificates
of Analysis (CoA) with NMR,
HPLC/LC-MS, and other

analytical data.

High

Documentation

Availability of a comprehensive
Hiah Safety Data Sheet (SDS) is
[
J mandatory for safe handling

and institutional compliance.

Scalability

Does the supplier offer a range

of quantities, from milligrams
Medium to High for initial screening to

kilograms for later-stage

development?

Consistency & Reliability

Inquire about batch-to-batch
] consistency. Established
High . .
suppliers with a long track

record are often more reliable.

Lead Time & Availability

Check for stock status and
) estimated delivery times.
High _
Platforms that show real-time

stock levels are advantageous.

Technical Support

Access to a technical support
) team can be valuable for
Medium . L
troubleshooting or inquiries

about product specifications.

Workflow for Supplier Qualification: A Systematic

Approach
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To ensure the selection of a high-quality and reliable source for 2-Chloro-5-
methoxyquinoline, a systematic qualification process is recommended. This workflow helps to

de-risk the procurement process and ensures that the material meets the stringent
requirements of drug development.
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Caption: A workflow diagram for the systematic evaluation and qualification of commercial
suppliers for critical chemical reagents.

Comparative Overview of Selected Commercial
Suppliers

While a comprehensive list of all suppliers is beyond the scope of this guide, the following table
provides a snapshot of prominent vendors offering 2-Chloro-5-methoxyquinoline. This
information is based on publicly available data and is intended for illustrative purposes.
Researchers should always verify the specifications directly with the supplier before purchase.

Table 2: Snapshot of Commercial Suppliers for 2-Chloro-5-methoxyquinoline

Product .
. . Available
Supplier Number Stated Purity . Notes
Quantities
(Example)

A well-regarded
supplier of

Combi-Blocks QC-2165 97% 1g, 59, 10g building blocks
for drug

discovery.

Offers a wide
250mg, 1g, 5g, range of
Ambeed A201979 97% 9. 2959 g )
10g heterocyclic

compounds.

Provides a range
of research

BLD Pharmatech  BD138676 97% 19, 59, 25¢g chemicals with
available

analytical data.

A supplier

focused on
ChemScence 39929 97% 19, 5g, 10g ) )

chemistry for life

sciences.
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Safe Handling and Storage Protocols

Proper handling and storage of 2-Chloro-5-methoxyquinoline are essential for maintaining its
integrity and ensuring laboratory safety. Based on available Safety Data Sheets (SDS), the
following recommendations should be followed:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves, and a lab coat.

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Conclusion

The successful sourcing of 2-Chloro-5-methoxyquinoline for research and drug development
hinges on a diligent and systematic approach to supplier evaluation. By prioritizing purity,
comprehensive documentation, and batch-to-batch consistency, researchers can mitigate risks
associated with poor quality reagents. The suppliers and workflow presented in this guide offer
a framework for making informed procurement decisions, ultimately contributing to the reliability
and reproducibility of scientific outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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